Cas no 1807040-78-3 (Methyl 2-(4-bromo-2,3-difluorophenyl)acetate)

• Product Name: Methyl 2-(4-bromo-2,3-difluorophenyl)acetate
• CAS No: 1807040-78-3
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 5719097
• PubChem ID: 121229016
• Update Time: 2025-08-05

Methyl 2-(4-bromo-2,3-difluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• CS-0112896
• 2-(4-BROMO-2,3-DIFLUOROPHENYL)ACETIC ACID METHYL ESTER
• Methyl 2-(4-bromo-2,3-difluorophenyl)acetate
• EN300-5091967
• 1807040-78-3
• AT12577
• Methyl2-(4-bromo-2,3-difluorophenyl)acetate
• Z2044753148
• MFCD28144675

• Inchi： 1S/C9H7BrF2O2/c1-14-7(13)4-5-2-3-6(10)9(12)8(5)11/h2-3H,4H2,1H3
• InChI Key： ZOCSEODXLDNTGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)F)CC(=O)OC

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 2-(4-bromo-2,3-difluorophenyl)acetate

Methyl 2-(4-bromo-2,3-difluorophenyl)acetate (CAS No. 1807040-78-3): A Comprehensive Overview

Methyl 2-(4-bromo-2,3-difluorophenyl)acetate, identified by the CAS number 1807040-78-3, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both bromine and fluorine substituents in its aromatic ring makes it a particularly intriguing molecule for synthetic chemists and biologists alike.

The molecular structure of Methyl 2-(4-bromo-2,3-difluorophenyl)acetate consists of a phenyl ring substituted with bromine at the 4-position and fluorine atoms at the 2 and 3 positions. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable building block in the synthesis of more complex compounds. The acetic acid ester moiety further enhances its utility as a synthetic intermediate, facilitating various transformations in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring halogenated aromatic rings. The combination of bromine and fluorine in Methyl 2-(4-bromo-2,3-difluorophenyl)acetate suggests that it may exhibit interesting biological activities. Preliminary studies have indicated that such compounds can serve as leads for the development of novel therapeutic agents. For instance, halogenated aromatic compounds have been shown to interact with biological targets in ways that could lead to applications in oncology, inflammation, and other therapeutic areas.

The synthesis of Methyl 2-(4-bromo-2,3-difluorophenyl)acetate involves several key steps that highlight its synthetic utility. The introduction of fluorine atoms at the 2 and 3 positions of the phenyl ring is typically achieved through electrophilic aromatic substitution reactions. These reactions require careful control of reaction conditions to ensure high selectivity and yield. Once the fluorinated phenyl ring is synthesized, it can be coupled with acetic acid via esterification to form the desired product. This process underscores the compound's role as a versatile intermediate in synthetic chemistry.

One of the most compelling aspects of Methyl 2-(4-bromo-2,3-difluorophenyl)acetate is its potential application in drug discovery. The presence of both bromine and fluorine atoms makes it an attractive candidate for further derivatization into more complex molecules. These derivatizations can be tailored to target specific biological pathways, offering a pathway to develop novel therapeutics. For example, researchers have explored the use of halogenated aromatic compounds in designing kinase inhibitors, which are crucial for treating various types of cancer.

The pharmacological properties of Methyl 2-(4-bromo-2,3-difluorophenyl)acetate are being actively investigated in academic and industrial settings. Initial studies have focused on its potential as an inhibitor of certain enzymes involved in cancer progression. The halogen atoms are known to enhance binding affinity to biological targets, making these compounds potent candidates for drug development. Additionally, the ester group provides a site for further functionalization, allowing for the creation of more diverse chemical entities.

The structural features of Methyl 2-(4-bromo-2,3-difluorophenyl)acetate also make it a valuable tool for computational chemistry studies. Researchers are utilizing advanced computational methods to predict how this compound interacts with biological targets at the molecular level. These studies not only provide insights into its potential pharmacological activity but also help in designing analogs with improved properties. Computational modeling has become an indispensable tool in modern drug discovery, enabling researchers to screen large libraries of compounds efficiently.

In conclusion, Methyl 2-(4-bromo-2,3-difluorophenyl)acetate (CAS No. 1807040-78-3) is a multifaceted compound with significant potential in both synthetic chemistry and drug discovery. Its unique structural features make it a valuable intermediate for constructing more complex molecules, while its pharmacological properties position it as a promising candidate for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in chemical and pharmaceutical innovation.